5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95%
Overview
Description
5-Chloro-3-(2,6-difluorophenyl)benzoic acid (5-C-3-DFPBA) is an organic compound with a wide range of applications in scientific research. It is a crystalline solid with a melting point of 189 °C and a molecular weight of 284.55 g/mol. 5-C-3-DFPBA is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used as a reagent in the synthesis of various heterocyclic compounds.
Mechanism of Action
5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% is an intermediate in the synthesis of various compounds and is not known to have any direct biological activity. However, it can be used as a starting material for the synthesis of compounds that do have biological activity.
Biochemical and Physiological Effects
5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, compounds derived from 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% may have biochemical and physiological effects, depending on their structure and activity.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% in laboratory experiments is its availability and cost-effectiveness. It is readily available in high purity (95%) and is relatively inexpensive. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. The main limitation of using 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% is its low solubility in water.
Future Directions
The future directions for 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% include continued research into its synthesis and applications in scientific research. Additionally, further research into the biochemical and physiological effects of compounds derived from 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% could lead to the development of new pharmaceuticals and other compounds with useful biological activity. Finally, research into the use of 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% as a starting material for the synthesis of organic compounds could lead to the development of new dyes, fragrances, and flavors.
Synthesis Methods
5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% can be synthesized by a variety of methods. The most common method is the Friedel-Crafts acylation of an aromatic ring with chloroacetic acid and 2,6-difluorobenzoyl chloride. This method has the advantage of being relatively simple and cost-effective. Other methods of synthesis include the reaction of 2,6-difluorobenzaldehyde with chloroacetic acid in the presence of a base, and the reaction of 2,6-difluorobenzaldehyde with an alkyl halide in the presence of a base.
Scientific Research Applications
5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of heterocyclic compounds, such as indoles, pyrroles, and thiophenes. It can also be used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory agents, antibiotics, and antifungals. Additionally, 5-Chloro-3-(2,6-difluorophenyl)benzoic acid, 95% is used as an intermediate in the synthesis of organic compounds, such as dyes, fragrances, and flavors.
properties
IUPAC Name |
3-chloro-5-(2,6-difluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O2/c14-9-5-7(4-8(6-9)13(17)18)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGEWBEYCMOPBJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=CC(=CC(=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30689701 |
Source
|
| Record name | 5-Chloro-2',6'-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-79-8 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 5-chloro-2′,6′-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261959-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2',6'-difluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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